Physicochemical Property Differentiation: XLogP3 and Topological Polar Surface Area vs. 3-Carboxylic Acid Analog
The target compound's computed XLogP3-AA of 1.8 and topological polar surface area (TPSA) of 115 Ų differentiate it from the more lipophilic 3-carboxylic acid analog, which lacks the polar cyano substituent and has a molecular weight of 197.26 g/mol (vs. 222.27 g/mol for the target). Although a directly measured logP for the 3-COOH comparator was not identified, its tert-butyl ester derivative has a reported logP of 3.75, and the absence of the cyano group in the 3-COOH analog predicts lower H-bond acceptor count and higher lipophilicity [1]. The target compound's five H-bond acceptors (vs. three for the 3-COOH analog) confer a distinct solubility and permeability profile, which is relevant when the compound is used as a fragment or intermediate in lead optimization campaigns [1].
| Evidence Dimension | Computed XLogP3-AA and TPSA; Molecular Weight |
|---|---|
| Target Compound Data | XLogP3-AA = 1.8; TPSA = 115 Ų; MW = 222.27 g/mol; H-bond acceptors = 5 |
| Comparator Or Baseline | 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid (CAS 5936-58-3): MW = 197.26 g/mol; H-bond acceptors = 3 (no cyano group); Tert-butyl ester derivative LogP = 3.75 |
| Quantified Difference | ΔMW ≈ 25 Da (attributable to C≡N); ΔH-bond acceptors = +2; ΔXLogP3 ≈ −1.95 (target more polar) |
| Conditions | Computed properties via PubChem 2.1 (XLogP3 3.0, Cactvs 3.4.8.18); comparator LogP from ChemSrc database for tert-butyl ester derivative |
Why This Matters
The lower lipophilicity and higher polar surface area of the target compound relative to the 3-COOH analog may improve aqueous solubility and reduce non-specific protein binding in biochemical assays, a key selection criterion when sourcing building blocks for fragment-based drug discovery.
- [1] PubChem CID 83669360. Computed Properties: XLogP3-AA 1.8, TPSA 115 Ų, H-bond acceptor count 5, MW 222.27. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/83669360 View Source
